Cas no 112062-61-0 (Benzoic acid, 2,3-dichloro-4,5-difluoro-)

• Product Name: Benzoic acid, 2,3-dichloro-4,5-difluoro-
• CAS No: 112062-61-0
• MF: C₇H₂Cl₂F₂O₂
• MW: 226.992387294769
• CID: 1199793
• PubChem ID: 13938036
• Update Time: 2025-04-20

Benzoic acid, 2,3-dichloro-4,5-difluoro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2,3-dichloro-4,5-difluoro-
• 2,3-dichloro-4,5-difluorobenzoic acid
• LPDOHCZLFZKSLU-UHFFFAOYSA-N
• SCHEMBL8373793
• DTXSID50552903
• 112062-61-0
• AKOS020024316
• 2,3-Dichloro-4,5-difluoro-Benzoic acid

• Inchi： 1S/C7H2Cl2F2O2/c8-4-2(7(12)13)1-3(10)6(11)5(4)9/h1H,(H,12,13)
• InChI Key： LPDOHCZLFZKSLU-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=CC=1C(=O)O)F)F)Cl

Computed Properties

• Exact Mass: 225.94006
• Monoisotopic Mass: 225.9399910g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3